![molecular formula C15H15NO5S B6575718 N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]benzenesulfonamide CAS No. 1105204-86-1](/img/structure/B6575718.png)
N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]benzenesulfonamide, commonly known as Dioxobenzenesulfonamide (DBS), is a heterocyclic aromatic compound with potential applications in scientific research. It is a highly versatile and useful chemical that can be used in a variety of laboratory experiments and research applications. DBS is a relatively new compound, having only been discovered in the late 1990s. Since then, it has become increasingly popular for its unique properties and potential applications in scientific research.
Scientific Research Applications
Nonlinear Optical Material
This compound has been used in the synthesis of third-order nonlinear optical materials . These materials have wide applications in optical modulation, optical switching, frequency shifting, and optical data storage, which are crucial for the development of technologies in telecommunications and information processing .
Antimicrobial Agent
The compound has demonstrated antimicrobial prowess . This makes it a potential candidate for the development of new antimicrobial drugs .
Anti-tubercular Agent
It has been found to have anti-tubercular activities . This suggests its potential use in the treatment of tuberculosis .
Anti-convulsant
The compound has been identified as a potent anti-convulsant . This indicates its potential use in the treatment of epilepsy .
Analgesic
This compound has been found to have analgesic properties . This suggests its potential use in pain management .
Anti-inflammatory Agent
It has been identified as an anti-inflammatory agent . This indicates its potential use in the treatment of inflammatory conditions .
Anti-schistosomiasis Agent
The compound has been found to have anti-schistosomiasis activities . This suggests its potential use in the treatment of schistosomiasis .
Flavoring Substance
Interestingly, this compound has been used as a flavoring substance in specific categories of food . However, it’s not intended to be used in beverages .
Mechanism of Action
Target of Action
Similar compounds with a benzo[d][1,3]dioxol-5-yl moiety have been reported to exhibit anticancer activity against various cancer cell lines .
Mode of Action
Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)benzenesulfonamide may interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.
Biochemical Pathways
Given the reported anticancer activity of similar compounds, it is plausible that this compound may affect pathways related to cell cycle regulation and apoptosis .
Result of Action
Related compounds have been shown to induce cell cycle arrest and apoptosis in cancer cells , suggesting that this compound may have similar effects.
properties
IUPAC Name |
N-[2-(1,3-benzodioxol-5-yloxy)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO5S/c17-22(18,13-4-2-1-3-5-13)16-8-9-19-12-6-7-14-15(10-12)21-11-20-14/h1-7,10,16H,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULVJECXYPSZJLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)OCCNS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.